Cas no 1332581-57-3 (2,3-Dihydroimidazo1,2-apyridin-5(1H)-one hydrochloride)

• Product Name: 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one hydrochloride
• CAS No: 1332581-57-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1028594
• PubChem ID: 57367093
• Update Time: 2025-11-02

2,3-Dihydroimidazo1,2-apyridin-5(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride
• 2,3-dihydro-1H-imidazo[1,2-a]pyridin-5-one,hydrochloride
• AS-50023
• 1H,2H,3H-IMIDAZO[1,2-A]PYRIDIN-5-ONE HYDROCHLORIDE
• DB-355124
• 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one--hydrogen chloride (1/1)
• 2,3-DIHYDROIMIDAZO[1,2-A]PYRIDIN-5(1H)-ONE HCL
• 2,3-Dihydro-1H-imidazo[1,2-a]pyridin-5-one HCl
• 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-onehydrochloride
• MFCD19441988
• Imidazo[1,2-a]pyridin-5(1H)-one, 2,3-dihydro-, hydrochloride (1:1)
• AKOS015995078
• DTXSID70724468
• 1332581-57-3
• O10576
• 2,3-dihydro-1H-imidazo[1,2-a]pyridin-5-one;hydrochloride
• 2,3-Dihydro-1H-imidazo[1,2-a]pyridin-5-one hydrochloride
• 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one hydrochloride

• MDL： MFCD19441988
• Inchi： 1S/C7H8N2O.ClH/c10-7-3-1-2-6-8-4-5-9(6)7;/h1-3,8H,4-5H2;1H
• InChI Key： RZGKBSSATKJQCB-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC=C2NCCN21

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2,3-Dihydroimidazo1,2-apyridin-5(1H)-one hydrochloride

Comprehensive Guide to 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride (CAS No. 1332581-57-3)

2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride (CAS No. 1332581-57-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and therapeutic potential. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and development.

The molecular structure of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride features a fused imidazole and pyridine ring system, which contributes to its stability and reactivity. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial applications. This compound is often utilized as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals targeting neurological and inflammatory conditions.

One of the most frequently searched questions about 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride is its role in central nervous system (CNS) drug development. Recent studies have highlighted its potential as a scaffold for designing ligands that interact with specific neurotransmitter receptors. This has sparked interest among researchers exploring treatments for conditions such as anxiety, depression, and neurodegenerative diseases. The compound's ability to modulate receptor activity makes it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride is also investigated for its use in material science. Its heterocyclic framework can be functionalized to create novel polymers or coatings with specific electronic or optical properties. This versatility aligns with current trends in sustainable and high-performance materials, addressing the growing demand for innovative solutions in industries such as electronics and energy storage.

The synthesis of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Researchers often optimize these processes to improve yield and purity, which are critical for its application in high-value products. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure its quality.

Market trends indicate a rising demand for imidazo[1,2-a]pyridine derivatives, driven by their expanding applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride as a catalog product, catering to the needs of academic and industrial researchers. This compound's commercial availability facilitates its adoption in various research programs and product development initiatives.

Safety and handling of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride are also topics of interest. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the material safety data sheet (MSDS) for specific guidelines on storage and disposal.

Looking ahead, the future of 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride appears promising, with ongoing research exploring new applications and derivatives. Its role in green chemistry initiatives is particularly noteworthy, as scientists seek to develop more sustainable synthetic routes and reduce environmental impact. This aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In summary, 2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one hydrochloride (CAS No. 1332581-57-3) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique structural features and biological activity make it a focal point for researchers and industry professionals alike. As interest in imidazo[1,2-a]pyridine derivatives continues to grow, this compound is poised to play an increasingly important role in scientific and industrial advancements.